Cas no 188027-67-0 (9H-Xanthene-9-carboxylic acid, 2-chloro-)

• Product Name: 9H-Xanthene-9-carboxylic acid, 2-chloro-
• CAS No: 188027-67-0
• MF: C₁₄H₉ClO₃
• MW: 260.672463178635
• CID: 3838961
• PubChem ID: 21928629
• Update Time: 2025-04-22

9H-Xanthene-9-carboxylic acid, 2-chloro- Chemical and Physical Properties

Names and Identifiers

• 9H-Xanthene-9-carboxylic acid, 2-chloro-
• KOYBWQUSOQXHHG-UHFFFAOYSA-N
• SCHEMBL5783538
• (RS)-2-chloro-9H-xanthene-9-carboxylic acid
• DB-192811
• 2-chloro-9H-xanthene-9-carboxylic acid
• 188027-67-0

• Inchi： 1S/C14H9ClO3/c15-8-5-6-12-10(7-8)13(14(16)17)9-3-1-2-4-11(9)18-12/h1-7,13H,(H,16,17)
• InChI Key： KOYBWQUSOQXHHG-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)C2=C(C=CC=C2)OC2=C1C=C(Cl)C=C2

Computed Properties

• Exact Mass: 260.0240218Da
• Monoisotopic Mass: 260.0240218Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Dibenzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Dibenzopyrans